((4-Bromophenyl)ethynyl)triisopropylsilane
Overview
Description
((4-Bromophenyl)ethynyl)triisopropylsilane is a useful research compound. Its molecular formula is C17H25BrSi and its molecular weight is 337.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
The compound has been utilized in the study of crystal structures. For example, the crystal structure of a related compound, ({4-[(4-bromophenyl)ethynyl]-3,5-diethylphenyl}ethynyl)triisopropylsilane, was synthesized and analyzed, revealing nearly parallel phenyl rings and notable π–π interactions between adjacent molecules (Shu et al., 2015).
Synthesis of Aryliodonium Salts
It's used in the synthesis of aryliodonium salts, which demonstrates its utility in the preparation of bulky, electron-donating compounds. The study detailed the synthesis of triisopropylsilyl-substituted aryliodonium salts and explored their reactivity, emphasizing the influence of the bulky triisopropylsilyl group (Yusubov et al., 2015).
Liquid Crystals Synthesis
In liquid crystal research, derivatives of the compound have been synthesized and their mesomorphic properties studied. This includes the synthesis of a homologous series of 4′-bromophenyl 4′'-[(4-n-alkoxy-2,3,5,6 tetrafluorophenyl)ethynyl]benzoates, which exhibit nematic and smectic A phases (徐岳连 et al., 1993).
Polymerization Studies
The compound is also significant in polymerization studies. For instance, 4-bromo-4′-ethynyl biphenyl, a related compound, was synthesized and polymerized, resulting in materials with considerable thermal stability (Trumbo & Marvel, 1987).
Photocatalysis Research
It plays a role in photocatalysis research. Alkyne substituted photocatalysts based on [RuCl(bpy)(tpy)]⁺ were synthesized, demonstrating the influence of alkynyl substituents on the photochemical and redox properties of complexes (Davidson et al., 2015).
Surface Chemistry
The compound's derivatives have been studied in surface chemistry, specifically in molecular architectures on metallic surfaces (Ren et al., 2018).
Synthesis of Optically Active Polymers
Its derivatives have been used in the synthesis of optically active polymers. Separation of optically pure derivatives and their polymerization by transition-metal catalysts were explored, providing insights into the properties of the resulting polymers (Kawakami et al., 2003).
properties
IUPAC Name |
2-(4-bromophenyl)ethynyl-tri(propan-2-yl)silane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25BrSi/c1-13(2)19(14(3)4,15(5)6)12-11-16-7-9-17(18)10-8-16/h7-10,13-15H,1-6H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTRSRXSVQYRPGE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[Si](C#CC1=CC=C(C=C1)Br)(C(C)C)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25BrSi | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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